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Compound of Interest

Compound Name: Fenchlorphos

Cat. No.: B1679524

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fenchlorphos. The following procedural steps and
data are designed to ensure safe operational use and disposal, fostering a secure laboratory
environment.

Hazard Summary

Fenchlorphos is an organophosphate insecticide that functions as an acetylcholinesterase
inhibitor.[1][2][3] It is harmful if swallowed and toxic in contact with skin.[4] The substance can
be absorbed through the skin and may cause adverse effects on the nervous system, with
symptoms potentially being delayed.[1][5] Fenchlorphos is also very toxic to aquatic life with
long-lasting effects.[4] It is available as a white crystalline solid or as a solution, often in
acetonitrile, which is a highly flammable liquid.[1][6][7]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
exposure.
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PPE Category

Specification

Rationale

Hand Protection

Impervious gloves such as

nitrile rubber or Viton™.[4]

Prevents dermal absorption, as
Fenchlorphos is toxic upon
skin contact.[1][4]

Eye/Face Protection

Safety glasses with side
shields or goggles.[4] A face
shield should be used in
combination with respiratory
protection when handling the

powder form.[8][9]

Protects against splashes and
dust, preventing serious eye
irritation.[6][7]

Body Protection

Wear suitable protective
clothing, including a chemical-
resistant apron and long-
sleeved clothing.[4] Remove
and wash contaminated

clothing before reuse.[4][9]

Minimizes skin contact and
contamination of personal
clothing. Fenchlorphos can be
absorbed through the skin.[5]

[8][°]

Respiratory Protection

A particulate filter respirator is
recommended, adapted to the
airborne concentration of the
substance, especially when
handling powder.[8][9] Use in a
well-ventilated area or with

local exhaust ventilation.[8][9]

Prevents inhalation of dust or
mists which can lead to
systemic poisoning.[5][8][9]
Symptoms of inhalation
exposure include dizziness,
sweating, and labored
breathing.[5][8][9]

Chemical and Physical Properties
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Property Value

Appearance White to light-tan crystalline solid.[1]

Molecular Formula C8HB8CI303PS

Molecular Weight 321.5 g/mol [1]

Melting Point 41°C (106°F)[1][5]

Boiling Point 81°C (177.8°F) (for a solution in acetonitrile)[6]
Flash Point 2°C (35.6°F) (for a solution in acetonitrile)[6]
Solubility in Water Insoluble[5]

Occupational Exposure Limits (OSHA PEL) TWA 15 mg/m?3[5]

Occupational Exposure Limits (NIOSH REL) TWA 10 mg/m3[5]

Operational Plan: Handling Fenchlorphos in a
Laboratory Setting

This protocol outlines the step-by-step procedure for safely handling Fenchlorphos.
1. Preparation:

o Ensure all necessary PPE is available and in good condition.

e Work in a designated area, preferably within a chemical fume hood.

e Have spill cleanup materials readily accessible.

o Keep ignition sources away, especially when working with Fenchlorphos solutions in
flammable solvents like acetonitrile.[6][7]

o Ensure safety shower and eyewash stations are accessible and operational.

2. Handling:

» Don the appropriate PPE: lab coat, long-sleeved clothing, chemical-resistant gloves, and eye
protection.

* When weighing the solid form, prevent dust dispersion.[8][9]

« If working with a solution, use non-sparking tools and take measures against static
discharge.[6]
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» Avoid contact with skin, eyes, and clothing.[4]
» Do not eat, drink, or smoke in the handling area.[8][9]

3. Post-Handling:

» Wash hands thoroughly with soap and water after handling and before breaks.[4]

» Clean the work area, decontaminating surfaces as necessary.

» Properly remove and store or dispose of PPE. Contaminated disposable items must be
discarded as hazardous waste. Reusable items should be cleaned thoroughly.[10]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.
1. Waste Collection:

e Fenchlorphos and materials contaminated with it must be treated as hazardous waste.
e Do not dispose of with household or regular laboratory garbage.[6]
o Collect all waste in clearly labeled, sealed containers.

2. Disposal Procedure:

o Disposal must be conducted according to official federal, state, and local regulations.[6]

o Contact your institution's environmental health and safety department or a licensed
hazardous waste disposal company for guidance.

» Never pour Fenchlorphos waste down the drain or into the sewage system, as it is very
toxic to aquatic life.[6][8][9][11]

3. Empty Container Disposal:

o Empty containers are still considered hazardous.

» Triple-rinse the container with a suitable solvent.[11]

e The rinsate must be collected and disposed of as hazardous waste.
o Follow institutional guidelines for the disposal of rinsed containers.

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling Fenchlorphos.
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Caption: Standard Operating Procedure for Handling Fenchlorphos.
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Caption: Emergency Response Plan for a Fenchlorphos Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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